Cas no 2227698-13-5 ((3S)-1-amino-4-methyl-4-phenylpentan-3-ol)

• Product Name: (3S)-1-amino-4-methyl-4-phenylpentan-3-ol
• CAS No: 2227698-13-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5995947
• PubChem ID: 165621563
• Update Time: 2025-08-04

(3S)-1-amino-4-methyl-4-phenylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-1-amino-4-methyl-4-phenylpentan-3-ol
• EN300-1877062
• 2227698-13-5

• Inchi： 1S/C12H19NO/c1-12(2,11(14)8-9-13)10-6-4-3-5-7-10/h3-7,11,14H,8-9,13H2,1-2H3/t11-/m0/s1
• InChI Key： OFZLBZMMUQYRJF-NSHDSACASA-N
• SMILES： O[C@@H](CCN)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on (3S)-1-amino-4-methyl-4-phenylpentan-3-ol

Exploring the Unique Properties and Applications of (3S)-1-amino-4-methyl-4-phenylpentan-3-ol (CAS No. 2227698-13-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound (3S)-1-amino-4-methyl-4-phenylpentan-3-ol (CAS No. 2227698-13-5) has garnered significant attention due to its unique structural features and potential applications. This chiral amine-alcohol hybrid is characterized by its stereospecific (3S) configuration, which plays a crucial role in its biological activity and synthetic utility. Researchers are particularly interested in how its phenyl and methyl substituents influence molecular interactions, making it a valuable building block in asymmetric synthesis and drug discovery.

The growing demand for enantiomerically pure compounds in medicinal chemistry has positioned (3S)-1-amino-4-methyl-4-phenylpentan-3-ol as a compound of interest. Its dual functional groups (amine and alcohol) offer versatile reactivity, enabling its use in the synthesis of complex molecules. Recent studies highlight its potential as a precursor for chiral ligands in catalysis, addressing the pharmaceutical industry's need for efficient and selective synthetic methods. This aligns with current trends in green chemistry, where minimizing waste and maximizing efficiency are paramount.

From a biochemical perspective, the structural motif of (3S)-1-amino-4-methyl-4-phenylpentan-3-ol resembles certain natural alkaloids, sparking investigations into its potential bioactive properties. Computational modeling suggests possible interactions with enzyme active sites, particularly those involved in neurotransmitter regulation. While not yet widely commercialized, its CAS No. 2227698-13-5 appears frequently in patent applications related to CNS-targeting therapeutics, reflecting industry interest in its neurological applications.

The synthesis of (3S)-1-amino-4-methyl-4-phenylpentan-3-ol typically involves asymmetric hydrogenation or enzymatic resolution techniques, topics currently trending in process chemistry discussions. Its production challenges mirror broader industry concerns about scalability of chiral synthesis, making it a relevant case study for researchers optimizing stereoselective manufacturing processes. Analytical characterization using HPLC and chiral stationary phases confirms its high enantiomeric excess, a quality parameter critical for pharmaceutical intermediates.

In material science applications, the amphiphilic nature of CAS No. 2227698-13-5 has shown promise in supramolecular assembly systems. Its ability to form hydrogen-bonding networks while maintaining aromatic stacking interactions makes it intriguing for designing functional nanomaterials. This dual functionality responds to the growing interdisciplinary focus on multifunctional organic materials for advanced technologies.

Regulatory and safety profiles of (3S)-1-amino-4-methyl-4-phenylpentan-3-ol remain under active investigation, with preliminary data suggesting favorable ADME properties for pharmaceutical development. The compound's logP value and hydrogen bond donor/acceptor count place it within desirable ranges for blood-brain barrier penetration, explaining the research focus on neurological applications. These characteristics align with current drug discovery priorities for small molecule therapeutics targeting CNS disorders.

As the scientific community continues to explore CAS No. 2227698-13-5, its potential as a versatile chiral synthon becomes increasingly apparent. The compound exemplifies modern chemistry's shift toward structure-controlled functionality, where precise stereochemistry dictates application potential. Future research directions likely include structure-activity relationship studies and development of novel derivatives to expand its utility across chemical and pharmaceutical domains.